Cas no 1158764-53-4 (3-[(3-bromophenyl)methyl]pyrrolidine)

• Product Name: 3-[(3-bromophenyl)methyl]pyrrolidine
• CAS No: 1158764-53-4
• MF: C₁₁H₁₄BrN
• MW: 240.139562129974
• CID: 1204969
• PubChem ID: 77174571
• Update Time: 2025-04-20

3-[(3-bromophenyl)methyl]pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-[(3-bromophenyl)methyl]pyrrolidine
• 3-(3-bromobenzyl)pyrrolidine
• 1158764-53-4
• EN300-1893425
• SCHEMBL26187550
• DB-060770

• MDL： MFCD07383466
• Inchi： 1S/C11H14BrN/c12-11-3-1-2-9(7-11)6-10-4-5-13-8-10/h1-3,7,10,13H,4-6,8H2
• InChI Key： IFVYQVBUSIPOTN-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CC1CNCC1

Computed Properties

• Exact Mass: 239.03096g/mol
• Monoisotopic Mass: 239.03096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes